Cas no 919278-38-9 (4-Nitro-1-(2,2,2-trifluoroethyl)-1H-pyrazole)

• Product Name: 4-Nitro-1-(2,2,2-trifluoroethyl)-1H-pyrazole
• CAS No: 919278-38-9
• MF: C₅H₄F₃N₃O₂
• MW: 195.099370956421
• MDL: MFCD04967411
• CID: 765189
• PubChem ID: 19618250
• Update Time: 2025-06-23

4-Nitro-1-(2,2,2-trifluoroethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-Nitro-1-(2,2,2-trifluoroethyl)-1H-pyrazole
• 1H-Pyrazole, 4-nitro-1-(2,2,2-trifluoroethyl)-
• 4-nitro-1-(2,2,2-trifluoroethyl)pyrazole
• 919278-38-9
• DTXSID90599110
• HW-0006
• AKOS015922248
• AT28190
• MFCD04967411
• CS-0240569
• SCHEMBL610373
• AKOS000306190
• EN300-229092

• MDL： MFCD04967411
• Inchi： 1S/C5H4F3N3O2/c6-5(7,8)3-10-2-4(1-9-10)11(12)13/h1-2H,3H2
• InChI Key： BSAZQIZFWLLKBU-UHFFFAOYSA-N
• SMILES： FC(CN1C=C(C=N1)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 195.02556087g/mol
• Monoisotopic Mass: 195.02556087g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 4-Nitro-1-(2,2,2-trifluoroethyl)-1H-pyrazole

4-Nitro-1-(2,2,2-trifluoroethyl)-1H-pyrazole: A Comprehensive Overview

The compound with CAS No 919278-38-9, commonly referred to as 4-Nitro-1-(2,2,2-trifluoroethyl)-1H-pyrazole, has garnered significant attention in the scientific community due to its unique chemical properties and potential applications. This compound belongs to the class of pyrazoles, which are five-membered aromatic heterocycles containing two nitrogen atoms. The presence of a nitro group at the 4-position and a trifluoroethyl substituent at the 1-position introduces distinct electronic and steric effects, making it a valuable molecule for various research and industrial purposes.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive compounds. The nitro group in 4-Nitro-1-(2,2,2-trifluoroethyl)-1H-pyrazole is known to enhance the compound's stability and reactivity, while the trifluoroethyl substituent contributes to its lipophilicity and bioavailability. These properties make it a promising candidate for use in medicinal chemistry and materials science.

The synthesis of 4-Nitro-1-(2,2,2-trifluoroethyl)-1H-pyrazole typically involves a multi-step process that includes nucleophilic substitution and condensation reactions. Researchers have explored various methods to optimize the yield and purity of this compound. For instance, recent advancements in catalytic systems have enabled more efficient synthesis pathways, reducing production costs and environmental impact.

In terms of chemical properties, 4-Nitro-1-(2,2,2-trifluoroethyl)-1H-pyrazole exhibits strong electron-withdrawing effects due to the nitro group. This characteristic makes it highly reactive in electrophilic aromatic substitution reactions. Additionally, the trifluoroethyl group imparts a degree of fluorophilicity, which can be advantageous in certain applications such as polymerization or solubility enhancement.

One of the most exciting developments involving this compound is its application in fluorescence sensing. Scientists have discovered that 4-Nitro-1-(2,2,2-trifluoroethyl)-1H-pyrazole can act as a sensitive probe for detecting metal ions in aqueous solutions. This property has significant implications for environmental monitoring and clinical diagnostics.

Furthermore, pyrazole derivatives like this compound have been investigated for their potential use in organic electronics. The unique electronic structure of 4-Nitro-1-(2,2,2-trifluoroethyl)-1H-pyrazole makes it a candidate for use in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). Recent studies have demonstrated promising results in terms of charge transport properties and device performance.

In conclusion, 4-Nitro-1-(2,2,2-trifluoroethyl)-1H-pyrazole (CAS No 919278-38-9) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and recent advancements in synthesis and application techniques position it as an important molecule for future research and development.